BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Hazards of tert-
Butyl 3-oxoazetidine-1-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl 3-oxoazetidine-1-
Compound Name:
carboxylate

Cat. No.: B119529

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for tert-Butyl 3-oxoazetidine-1-carboxylate (CAS No. 398489-26-4). The information is
compiled from various safety data sheets and scientific resources to ensure a thorough
understanding of the potential risks and handling precautions necessary for laboratory and
industrial settings.

Chemical and Physical Properties

tert-Butyl 3-oxoazetidine-1-carboxylate, also known as N-Boc-3-azetidinone, is a key
intermediate in the synthesis of various pharmaceutical compounds, notably in the production
of Baricitinib, a Janus kinase (JAK) inhibitor used for treating autoimmune conditions.[1] Its
physical and chemical properties are summarized in the table below.
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Property

Value

Molecular Formula

C8H13NO3

Molecular Weight 171.19 g/mol [2]

White to off-white crystalline powder[3] or
Appearance

crystals[1]
Melting Point 47-51 °C[3][4] / 49-52°C[1]
Boiling Point 251.3 + 33.0 °C at 760 mmHg[1][3]
Density 1.174 + 0.06 g/cm3[3] / ~1.2 £ 0.1 g/cm3[1]
Flash Point 101 °C[4]/ 102 °C[3]

Sparingly soluble in Chloroform, slightly soluble
Solubility in Dichloromethane.[3] Water solubility: Ca.

18,000 mg/L at 19.6 °C.[5]

Storage Temperature

2-8°C under an inert atmosphere.[3]

Sensitivity

Moisture sensitive, Stench.[3][6]

Hazard Identification and Classification

tert-Butyl 3-oxoazetidine-1-carboxylate is classified as hazardous according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are summarized in the following table.
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Hazard Classification GHS Category Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity, Oral Category 4
[41[5]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2
[41[5]
H318: Causes serious eye
Serious Eye Damage/Eye damage.[2][4][5][7] / H319:
o Category 1/ 2A ] o
Irritation Causes serious eye irritation.
[8]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[2][4][5]

The signal word for this chemical is Danger or Warning.[5][6][7]

Toxicological Data

The available quantitative toxicological data for tert-Butyl 3-oxoazetidine-1-carboxylate is
limited. The primary reported value is for acute oral toxicity.

Endpoint Species Route Value

LD50 Rat (female) Oral ca. 2500 mg/kg bw[5]

Experimental Protocols

Detailed experimental reports for the toxicological assessment of tert-Butyl 3-oxoazetidine-1-
carboxylate are not publicly available. However, the hazard classifications suggest that the
toxicological properties have been evaluated according to internationally recognized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). The following are descriptions of the likely methodologies used.

Acute Oral Toxicity
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The reported LD50 value suggests a study following a protocol similar to OECD Test Guideline
423 (Acute Toxic Class Method).[4][6][8] This method is a stepwise procedure using a small
number of animals (typically rats, and often only females) at each step.[6] The substance is
administered orally at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).[9] The presence or absence of mortality in the animals dosed at one step determines
the next step, i.e., whether to dose at a higher or lower level.[6] Animals are observed for a
period of 14 days for signs of toxicity and mortality.[10] This method allows for the classification
of a substance into a GHS category based on a minimal number of animal subjects.[6]

Skin Irritation

The "Causes skin irritation" classification indicates that the substance has been tested for its
potential to cause reversible inflammatory changes to the skin. Modern approaches to skin
irritation testing prioritize in vitro methods over traditional animal testing. A likely methodology
would be the use of a reconstructed human epidermis (RhE) model, following OECD Test
Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). In this
test, the chemical is applied topically to the surface of the RhE tissue. After a defined exposure
period, the tissue viability is measured, typically using an MTT assay. A reduction in tissue
viability below a certain threshold indicates that the substance is an irritant.

Serious Eye Damage/Eye Irritation

The classification "Causes serious eye damage" suggests that the substance can cause
irreversible damage to the eye. Similar to skin irritation, there is a strong push to replace in vivo
eye irritation tests (like the Draize test) with in vitro alternatives. The OECD has established
several guidelines for in vitro eye hazard assessment, such as TG 491 and TG 492. These
methods often use reconstructed human cornea-like epithelium (RhCE) models or other
systems like the Bovine Corneal Opacity and Permeability (BCOP) test. These tests evaluate
the potential of a chemical to cause cytotoxicity, tissue damage, and opacity, which are
indicators of its potential to cause serious eye damage or irritation.

Visualized Workflows and Relationships
Hazard and Personal Protective Equipment (PPE) Logic

The following diagram illustrates the logical workflow from the identified hazards of tert-Butyl
3-oxoazetidine-1-carboxylate to the selection of appropriate personal protective equipment.
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Handling Precautions

P> Do not eat, drink, or smoke

Prevents ingestion

Identified Hazards

Adequate Ventilation / Fume Hood

H302: Harmful if swallowed Minimizes airborne concentration

Required Personal Protective Equipment (PPE)

H335: May cause respiratory irritation Prevents inhalation P-| Respiratory Protection

A

Prevents-skincontact

H315: Causes skin irritation Protective Gloves

Prevents skin contact

\ 4

H318: Causes serious eye damage Protective Clothing

Prevents eye contact \ 4

Safety Goggles / Face Shield

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to PPE selection.

Conceptual Diagram of Potential Biological Effects

This diagram provides a conceptual overview of the potential cellular and physiological
responses to exposure to tert-Butyl 3-oxoazetidine-1-carboxylate, based on its hazard
classifications. This is a generalized representation and not based on specific mechanistic

studies of this compound.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b119529?utm_src=pdf-body-img
https://www.benchchem.com/product/b119529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Routes

Oral Ingestion Dermal Contact Ocular Contact Inhalation

/ / Potential Biological kg:ponses \

Gastrointestinal Toxicity Skin Cell Damage -> Inflammation Corneal Cell Damage -> Severe Irritation/Damage Epithelial Cell Irritation in Respiratory Tract

\ \‘ Resulting Symptoms/Classificdtion
Harmful if Swallowed

Click to download full resolution via product page
Caption: Conceptual overview of potential biological effects.

Handling and Storage Recommendations

To mitigate the risks associated with tert-Butyl 3-oxoazetidine-1-carboxylate, the following
handling and storage procedures are recommended:

o Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume
hood to minimize inhalation exposure.[5][6] Ensure that eyewash stations and safety
showers are readily accessible.[6]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5][6]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[6][8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with a suitable filter for organic vapors and
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particulates.[6]

o Hygiene Measures: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in
areas where the chemical is handled or stored.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] It is
recommended to store under an inert atmosphere due to its moisture sensitivity.[3][6]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[6]

Accidental Release Measures

In the event of a spill or release, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including respiratory protection, to avoid dust formation and inhalation.

[5]18]

o Containment and Cleaning: Sweep up the spilled material and place it into a suitable, labeled
container for disposal.[6] Avoid generating dust.

» Environmental Precautions: Prevent the material from entering drains or waterways.[8]

Conclusion

tert-Butyl 3-oxoazetidine-1-carboxylate is a valuable chemical intermediate with defined
hazards that require careful management. It is harmful if swallowed, causes skin irritation,
serious eye damage, and may cause respiratory irritation. Researchers, scientists, and drug
development professionals must adhere to strict safety protocols, including the use of
appropriate engineering controls and personal protective equipment, to ensure safe handling
and minimize exposure risks. While detailed experimental data for this specific compound is not
widely available, the established GHS classifications provide a clear framework for
implementing necessary safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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